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Compound Name: Meclocycline sulfosalicylate

Cat. No.: B1146526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity of meclocycline
sulfosalicylate and doxycycline against Methicillin-resistant Staphylococcus aureus (MRSA).

The following sections present a summary of available quantitative data, detailed experimental

protocols for susceptibility testing, and a visualization of the common mechanism of action.

Quantitative Data Summary
The in vitro efficacy of meclocycline sulfosalicylate and doxycycline against MRSA can be

compared using Minimum Inhibitory Concentration (MIC) values. A lower MIC value indicates

greater potency. The available data from in vitro studies is summarized in the table below.

Antibiotic
MRSA
Strain(s)

MIC (µg/mL)
MIC₅₀
(µg/mL)

MIC₉₀
(µg/mL)

Reference

Meclocycline USA300 1.18 - - [1]

Doxycycline USA300 2.36 - - [1]

Doxycycline

Community-

Acquired

MRSA

- 0.25 -

Doxycycline
75 clinical

isolates
0.25 - 8 4 8 [2][3]
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Note: MIC₅₀ and MIC₉₀ represent the MIC required to inhibit the growth of 50% and 90% of the

tested isolates, respectively.

Based on a study involving the MRSA strain USA300, meclocycline demonstrated a lower MIC

value (1.18 µg/mL) compared to doxycycline (2.36 µg/mL), suggesting it may be more potent

against this specific strain[1]. Another study reported a MIC₅₀ of 0.25 µg/mL for doxycycline

against community-acquired MRSA strains. A study of 75 clinical MRSA isolates found a

doxycycline MIC range of 0.25 to 8 µg/mL, with MIC₅₀ and MIC₉₀ values of 4 and 8 µg/mL,

respectively[2][3]. It is important to note that the available quantitative data for meclocycline

against a variety of MRSA strains is limited, warranting further research for a more

comprehensive comparison.

Mechanism of Action
Both meclocycline and doxycycline are tetracycline antibiotics and share a similar mechanism

of action. They inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit. This

binding prevents the attachment of aminoacyl-tRNA to the ribosome, thereby halting the

elongation of peptide chains and ultimately inhibiting bacterial growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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